Cas no 321547-13-1 (Phenol,3-ethyl-5-(1-methylethyl)-)
321547-13-1 structure
Product Name:Phenol,3-ethyl-5-(1-methylethyl)-
CAS No:321547-13-1
MF:C11H16O
MW:164.244143486023
CID:301341
PubChem ID:23162381
Update Time:2025-04-19
Phenol,3-ethyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-ethyl-5-(1-methylethyl)-
- Phenol, 3-ethyl-5-(1-methylethyl)- (9CI)
- 3-ethyl-5-propan-2-ylphenol
- Phenol,3-ethyl-5-(1-methylethyl)-(9ci)
- MB23668
- SCHEMBL5165441
- 321547-13-1
- 3-ETHYL-5-(1-METHYLETHYL)-PHENOL
-
- Inchi: 1S/C11H16O/c1-4-9-5-10(8(2)3)7-11(12)6-9/h5-8,12H,4H2,1-3H3
- InChI Key: ODIDHZTUNRNUMX-UHFFFAOYSA-N
- SMILES: OC1C=C(CC)C=C(C=1)C(C)C
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,3-ethyl-5-(1-methylethyl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
321547-13-1 (Phenol,3-ethyl-5-(1-methylethyl)-) Related Products
- 3228-03-3(5-Isopropyl-3-methylphenol)
- 1197-34-8(Phenol, 3,5-diethyl-)
- 1988-89-2(Phenol,4-(1-phenylethyl)-)
- 698-71-5(3-Ethyl-5-methylphenol)
- 620-17-7(3-Ethylphenol)
- 1138-52-9(3,5-Di-tert-butylphenol)
- 603-44-1(4-Bis(4-hydroxyphenyl)methylphenol)
- 585-34-2(3-Tert-Butylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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